Cas no 105589-77-3 (Ethanol, 2-[2-(triphenylmethoxy)ethoxy]-)

• Product Name: Ethanol, 2-[2-(triphenylmethoxy)ethoxy]-
• CAS No: 105589-77-3
• MF: C₂₃H₂₄O₃
• MW: 348.434866905212
• MDL: MFCD17926568
• CID: 1155871
• PubChem ID: 10405467
• Update Time: 2025-10-29

Ethanol, 2-[2-(triphenylmethoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-(triphenylmethoxy)ethoxy]-
• 2-(2-trityloxyethoxy)ethanol
• AS-64601
• 2-(2-(trityloxy)ethoxy)ethan-1-ol
• SCHEMBL3485522
• BP-23415
• Tr-PEG3
• CS-0064745
• HY-114995
• 2-(2-(trityloxy)ethoxy)ethanol
• Tr-PEG2-OH
• DTXSID30439425
• RPCPDUOXPSQJHC-UHFFFAOYSA-N
• SY333266
• W16657
• 2-(2-Trityloxy-ethoxy)-ethanol
• 2-[2-(triphenylmethoxy)ethoxy]ethan-1-ol
• MFCD17926568
• 2-[2-(TRIPHENYLMETHOXY)ETHOXY]ETHANOL
• DB-202670
• AKOS030596473
• 105589-77-3
• 2-[2-(Trityloxy)ethoxy]ethanol

• MDL： MFCD17926568
• Inchi： 1S/C23H24O3/c24-16-17-25-18-19-26-23(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,24H,16-19H2
• InChI Key： RPCPDUOXPSQJHC-UHFFFAOYSA-N
• SMILES： O(CCOCCO)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.17262
• Monoisotopic Mass: 348.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Additional information on Ethanol, 2-[2-(triphenylmethoxy)ethoxy]-

Comprehensive Guide to Ethanol, 2-[2-(triphenylmethoxy)ethoxy]- (CAS No. 105589-77-3): Properties, Applications, and Market Insights

Ethanol, 2-[2-(triphenylmethoxy)ethoxy]- (CAS No. 105589-77-3) is a specialized organic compound widely used in pharmaceutical synthesis, material science, and advanced chemical research. This compound, also known as 2-[2-(Triphenylmethoxy)ethoxy]ethanol, features a unique molecular structure combining an ethoxy backbone with a triphenylmethyl (trityl) protecting group, making it valuable for selective reactions in organic chemistry.

The growing interest in Ethanol, 2-[2-(triphenylmethoxy)ethoxy]- is driven by its role as a protecting group reagent in peptide synthesis and oligosaccharide chemistry. Researchers frequently search for "CAS 105589-77-3 applications" or "trityl ether protecting group alternatives," highlighting its relevance in modern synthetic methodologies. Its stability under acidic conditions and ease of deprotection make it a preferred choice for hydroxyl group protection in complex molecular architectures.

From a physicochemical perspective, Ethanol, 2-[2-(triphenylmethoxy)ethoxy]- typically appears as a colorless to pale yellow viscous liquid with a molecular weight of 346.43 g/mol. Its solubility profile—soluble in organic solvents like dichloromethane and tetrahydrofuran (THF) but insoluble in water—makes it ideal for non-aqueous reaction systems. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, with commercial grades often exceeding 97% purity for research applications.

In pharmaceutical development, this compound addresses trending challenges like "improving drug synthesis yield" and "green chemistry alternatives." Its application extends to nucleoside chemistry, where it protects 5'-hydroxyl groups during oligonucleotide synthesis—a critical step in mRNA vaccine production technologies. The compound's compatibility with automated solid-phase synthesizers aligns with industry demands for scalable processes.

The market for 2-[2-(Triphenylmethoxy)ethoxy]ethanol reflects broader trends in custom synthesis and high-value intermediates. Suppliers increasingly highlight "CAS 105589-77-3 technical data sheets" and "bulk pricing for research chemicals" in response to growing demand from contract research organizations (CROs). Regulatory compliance remains straightforward as it falls outside controlled substance classifications, though proper chemical handling protocols should always be observed.

Emerging applications in polymeric materials have expanded the compound's utility beyond traditional organic synthesis. Recent patents describe its incorporation into photo-sensitive resins for 3D printing, capitalizing on the trityl group's light-responsive properties. This innovation answers frequent queries about "novel uses for triphenylmethyl derivatives" in materials science forums.

For laboratories considering Ethanol, 2-[2-(triphenylmethoxy)ethoxy]-, storage recommendations include amber glass containers under inert atmosphere at 2-8°C to prevent gradual hydrolysis. Analytical comparison studies suggest superior stability versus conventional tetrahydropyranyl (THP) protecting groups, particularly in prolonged storage scenarios—a key consideration for inventory management.

Environmental and safety profiles show that CAS 105589-77-3 requires standard organic chemical precautions without special hazard classifications. Waste disposal should follow institutional guidelines for non-halogenated organic compounds, with incineration being the preferred method. These characteristics contribute to its inclusion in sustainable chemistry discussions, particularly when compared to heavy metal-based protecting agents.

The synthesis of 2-[2-(Triphenylmethoxy)ethoxy]ethanol typically involves Williamson ether synthesis between trityl chloride and ethylene glycol derivatives, followed by purification through column chromatography. Process optimization studies focus on reducing triphenylmethanol byproducts—a frequent search topic among synthetic chemists aiming for >99% purity benchmarks.

Future research directions may explore enzymatic deprotection methods for Ethanol, 2-[2-(triphenylmethoxy)ethoxy]--protected intermediates, responding to biotechnological advances in green catalysis. The compound's versatility ensures ongoing relevance across drug discovery, nanotechnology, and specialty materials—fields where "multifunctional protecting groups" remain a persistent research theme.